Cas no 2416234-36-9 (3',4',5'-trifluoro-4-methoxy-1,1'-biphenyl-2-amine hydrochloride)

• Product Name: 3',4',5'-trifluoro-4-methoxy-1,1'-biphenyl-2-amine hydrochloride
• CAS No: 2416234-36-9
• MF: C₁₃H₁₁ClF₃NO
• MW: 289.68075299263
• MDL: MFCD32668291
• CID: 5675564
• PubChem ID: 146155656
• Update Time: 2025-10-21

3',4',5'-trifluoro-4-methoxy-1,1'-biphenyl-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3',4',5'-trifluoro-4-methoxy-[1,1'-biphenyl]-2-amine hydrochloride
• EN300-26638697
• 5-Methoxy-2-(3,4,5-trifluorophenyl)aniline;hydrochloride
• 2416234-36-9
• 3',4',5'-trifluoro-4-methoxy-1,1'-biphenyl-2-amine hydrochloride

• MDL： MFCD32668291
• Inchi： 1S/C13H10F3NO.ClH/c1-18-8-2-3-9(12(17)6-8)7-4-10(14)13(16)11(15)5-7;/h2-6H,17H2,1H3;1H
• InChI Key： YSFJRKVVLIWTAX-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=C(C=C(C=1)C1C=CC(=CC=1N)OC)F)F

Computed Properties

• Exact Mass: 289.0481262g/mol
• Monoisotopic Mass: 289.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 3',4',5'-trifluoro-4-methoxy-1,1'-biphenyl-2-amine hydrochloride

3',4',5'-Trifluoro-4-Methoxy-1,1'-Biphenyl-2-Amine Hydrochloride: A Comprehensive Overview

3',4',5'-Trifluoro-4-Methoxy-1,1'-Biphenyl-2-Amine Hydrochloride (CAS No. 2416234-36-9) is a highly specialized compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique biphenyl structure, which combines a trifluoromethyl group with a methoxy substituent, offering exceptional chemical stability and bioavailability. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel drug candidates targeting various therapeutic areas.

The biphenyl core of this compound is a well-known structural motif in organic chemistry, often associated with enhanced pharmacokinetic properties. The presence of trifluoromethyl groups at positions 3', 4', and 5' introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and enhance its interactions with biological targets. Additionally, the methoxy group at position 4 of the phenyl ring contributes to increased lipophilicity and solubility in organic solvents, making it an ideal candidate for formulation development.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3',4',5'-trifluoro-4-methoxy-1,1'-biphenyl-2-amine hydrochloride. Researchers have employed various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig aminations, to construct the biphenyl framework with high precision. These methods not only ensure high yields but also minimize the formation of by-products, aligning with the principles of green chemistry.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. It exhibits selective inhibition against certain kinases and enzymes, suggesting its potential as a lead compound for anti-cancer and anti-inflammatory therapies. Furthermore, its ability to penetrate cellular membranes efficiently makes it a valuable tool in drug delivery systems.

The application of 3',4',5'-trifluoro-4-methoxy-1,1'-biphenyl-2-amine hydrochloride extends beyond pharmaceuticals. It has been explored as a building block in the synthesis of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). Its electronic properties make it suitable for applications in optoelectronics and energy storage devices.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential impact on aquatic ecosystems. This aligns with global efforts to develop sustainable chemical products that minimize environmental footprint.

In conclusion, 3',4',5'-trifluoro-4-methoxy-1,1'-biphenyl-2-amine hydrochloride (CAS No. 2416234-36-9) represents a versatile and innovative compound with broad applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic techniques and promising pharmacological profiles, positions it as a key player in future research and development endeavors.